Cas no 15193-92-7 (Ethanol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2))

Ethanol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2) structure
15193-92-7 structure
Product Name:Ethanol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2)
CAS No:15193-92-7
MF:C5H15ClN2O
MW:154.638400316238
CID:179421
PubChem ID:24190756
Update Time:2025-04-19

Ethanol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2)
    • 2-(3-aminopropylamino)ethanol,hydrochloride
    • AC1L3TUQ
    • AG-H-82325
    • CTK5H2661
    • Methanesulfonamide, N-(2-hydroxy-5-(2-(methylamino)ethyl)phenyl)-
    • N-(2-Hydroxy-5-(2-(methylamino)ethyl)phenyl)methanesulfonamide
    • N-[2-HYDROXY-5-(2-METHYLAMINOETHYL)PHENYL]METHANESULFONAMIDE
    • N-{2-hydroxy-5
    • N-{2-Hydroxy-aethyl}-propylendiamin-(1.3)*2HCl
    • N-{2-hydroxy-ethyl}-1,3-propylene diamine*2HCl
    • N-< 2-hydroxy-5-< 2-(methylamino)ethyl> phenyl> methanesulfonamide
    • Skf 102652
    • SKF-102652
    • NSC114226
    • 2-(3-aminopropylamino)ethanol;hydrochloride
    • 15193-92-7
    • NSC-114226
    • DTXSID70934383
    • 2-[(3-Aminopropyl)amino]ethan-1-ol--hydrogen chloride (1/1)
    • Inchi: 1S/C5H14N2O.ClH/c6-2-1-3-7-4-5-8;/h7-8H,1-6H2;1H
    • InChI Key: YBPQXIPRQSBOOR-UHFFFAOYSA-N
    • SMILES: Cl.OCCNCCCN

Computed Properties

  • Exact Mass: 154.087291
  • Monoisotopic Mass: 154.087291
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 41.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3

Experimental Properties

  • Density: 0.976
  • Boiling Point: 240.7°Cat760mmHg
  • Flash Point: 99.4°C
  • PSA: 58.28000
  • LogP: 0.81030

Ethanol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2) Pricemore >>

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Enamine
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Enamine
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